Cas no 821777-22-4 (Benzonitrile, 4-(diethylamino)-2-(trifluoromethyl)-)
821777-22-4 structure
Product Name:Benzonitrile, 4-(diethylamino)-2-(trifluoromethyl)-
CAS No:821777-22-4
MF:C12H13F3N2
MW:242.240233182907
CID:697254
PubChem ID:11356913
Update Time:2025-04-19
Benzonitrile, 4-(diethylamino)-2-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzonitrile, 4-(diethylamino)-2-(trifluoromethyl)-
- 4-(diethylamino)-2-(trifluoromethyl)benzonitrile
- DTXSID30463427
- 821777-22-4
- SCHEMBL3059975
- 4-Diethylamino-2-trifluoromethyl-benzonitrile
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- Inchi: 1S/C12H13F3N2/c1-3-17(4-2)10-6-5-9(8-16)11(7-10)12(13,14)15/h5-7H,3-4H2,1-2H3
- InChI Key: RJJVBSQKXPHNMP-UHFFFAOYSA-N
- SMILES: FC(C1=C(C#N)C=CC(=C1)N(CC)CC)(F)F
Computed Properties
- Exact Mass: 242.10308291g/mol
- Monoisotopic Mass: 242.10308291g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 27Ų
Benzonitrile, 4-(diethylamino)-2-(trifluoromethyl)- Related Literature
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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